Cas no 1137725-46-2 (4-Cyano-4-(ethylsulfanylthiocarbonyl)sulfanylpentanoic Acid)

• Product Name: 4-Cyano-4-(ethylsulfanylthiocarbonyl)sulfanylpentanoic Acid
• CAS No: 1137725-46-2
• Molecular Formula: C₉H₁₃NO₂S₃
• Molecular Weight: 263.4
• MDL: MFCD27978407
• CID: 4480953
• PubChem ID: 58283676

4-Cyano-4-(ethylsulfanylthiocarbonyl)sulfanylpentanoic Acid Properties

Names and Identifiers

• Pentanoic acid, 4-cyano-4-[[(ethylthio)thioxomethyl]thio]-
• 4-Cyano-4-[(ethylsulfanylthiocarbonyl)sulfanyl]pentanoic acid, Min. 97%
• CETP
• 4-Cyano-4-[(ethylsulfanylthiocarbonyl)sulfanyl]pentanoic acid
• 4-Cyano-4-{[(ethylsulfanyl)carbonothioyl]sulfanyl}pentanoic acid
• 4-Cyano-4-(((ethylthio)carbonothioyl)thio)pentanoic acid
• 4-cyano-4-ethylsulfanylcarbothioylsulfanylpentanoic acid
• 1137725-46-2
• 4-Cyano-4-(((ethylthio)carbonothioyl)thio)pentanoicacid
• SCHEMBL1359768
• 4-CYANO-4-{[(ETHYLSULFANYL)METHANETHIOYL]SULFANYL}-4-METHYLBUTANOIC ACID
• CS-0139657
• MFCD27978407
• AS-47128
• 4-cyano-4-(ethylthiocarbonothioylthio) pentanoic acid
• AKOS030529194
• C9H13NO2S3
• BCP33255
• F12229
• 884-748-0
• 4-Cyano-4-((ethylsulfanylthiocarbonyl)sulfanyl)pentanoic acid

• MDL： MFCD27978407
• InChIKey： KEWSCDNULKOKTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NO2S3/c1-3-14-8(13)15-9(2,6-10)5-4-7(11)12/h3-5H2,1-2H3,(H,11,12)
• SMILES： CCSC(=S)SC(C)(CCC(=O)O)C#N

Computed Properties

• Exact Mass: 263.01084218g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 263.01084218g/mol
• Heavy Atom Count: 15
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids